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Compound of Interest

Compound Name: N-Ethyl-1H-pyrrole-2-carboxamide

Cat. No.: B131086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pyrrole-2-carboxamide scaffold is a privileged structural motif in medicinal chemistry,

demonstrating a remarkable breadth of biological activities. This technical guide provides an in-

depth overview of the current understanding of these derivatives, with a focus on their

anticancer, antimicrobial, antiviral, and anti-inflammatory properties. This document

summarizes key quantitative data, details relevant experimental protocols, and visualizes

associated signaling pathways and workflows to serve as a comprehensive resource for

researchers in the field.

Anticancer Activity
Pyrrole-2-carboxamide derivatives have emerged as a promising class of anticancer agents,

exhibiting cytotoxicity against a range of cancer cell lines. Their mechanisms of action are

diverse and include the inhibition of crucial cellular processes such as tubulin polymerization

and the activity of key enzymes like histone methyltransferases.

Quantitative Anticancer Data
The anticancer efficacy of various pyrrole-2-carboxamide derivatives is typically quantified by

their half-maximal inhibitory concentration (IC50) values. A summary of reported IC50 values

against different cancer cell lines is presented below.
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Compound ID Cancer Cell Line IC50 (µM) Reference

12l U251 (Glioblastoma) 2.29 ± 0.18 [1]

A549 (Lung

Carcinoma)
3.49 ± 0.30 [1]

Compound 5c
HOP-92 (Lung

Cancer)

>10 (43.19% growth

inhibition at 10 µM)
[1]

UO-31 (Renal Cancer)
>10 (21.18% growth

inhibition at 10 µM)
[1]

Compound 5g KM12 (Colon Cancer)
>10 (82.02% growth

inhibition at 10 µM)
[1]

Pyrrole Hydrazone 1C Human Melanoma 44.63 ± 3.51 [1]

FAK inhibitor 10b
A549 (Lung

Carcinoma)
0.8 [1]

Pyrrolyl-indole hybrid

3a

HT29 (Colon

Adenocarcinoma)
LC50 = 9.31 [2]

UACC-62 (Melanoma) LC50 = 8.03 [2]

OVCAR-8 (Ovarian

Carcinoma)
LC50 = 6.55 [2]

SN12C (Renal Cell

Carcinoma)
LC50 = 3.97 [2]

BT-549 (Breast

Carcinoma)
LC50 = 6.39 [2]

Pyrrolyl-indole hybrid

3h
T47D (Breast Cancer) 2.4 [2]

Mechanism of Action: Inhibition of Tubulin
Polymerization
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A significant mechanism of anticancer activity for some pyrrole-2-carboxamide derivatives is

the disruption of microtubule dynamics through the inhibition of tubulin polymerization. This

leads to mitotic arrest and subsequent apoptosis in cancer cells.
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Inhibition of Tubulin Polymerization by Pyrrole-2-Carboxamide Derivatives.

Mechanism of Action: EZH2 Inhibition
Enhancer of zeste homolog 2 (EZH2) is a histone methyltransferase that plays a critical role in

cancer development through the silencing of tumor suppressor genes. Certain pyrrole-3-

carboxamide derivatives have been identified as potent EZH2 inhibitors. While the provided

data is for a pyrrole-3-carboxamide, the general pathway is relevant.
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PDE4B Signaling in Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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